Cas no 1105203-75-5 (3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide)

• Product Name: 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide
• CAS No: 1105203-75-5
• MF: C₂₃H₂₄N₄O₆
• MW: 452.459865570068
• CID: 5386015
• Update Time: 2025-10-31

3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(2,4-dimethoxyphenyl)propanamide
• 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide

• Inchi： 1S/C23H24N4O6/c1-30-13-5-6-15(17(9-13)31-2)25-20(28)7-8-27-12-24-21-14-10-18(32-3)19(33-4)11-16(14)26-22(21)23(27)29/h5-6,9-12,26H,7-8H2,1-4H3,(H,25,28)
• InChI Key： CYJPCYHAODVMIL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=C(OC)C(OC)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide

Professional Introduction to Compound with CAS No 1105203-75-5 and Product Name: 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide

The compound with the CAS number 1105203-75-5 and the product name 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a pyrimido[5,4-b]indole core combined with an amide functional group suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry. The pyrimido[5,4-b]indole scaffold is particularly noteworthy for its ability to modulate various biological pathways. This scaffold has been extensively studied for its potential in oncology, inflammation, and neurodegenerative diseases. The specific substitution pattern in this compound, including the 7,8-dimethoxy and 4-oxo groups on the pyrimido[5,4-b]indole ring, enhances its binding affinity to specific enzymes and receptors. This structural design not only improves solubility but also influences metabolic stability, crucial factors in drug development.

The amide moiety at the N-(2,4-dimethoxyphenyl)propanamide part of the molecule introduces additional functionality that can be exploited for targeted drug delivery. The 2,4-dimethoxyphenyl group is known for its ability to interact with aromatic hydrophobic pockets in proteins, which is a common feature in many bioactive molecules. This interaction can lead to potent inhibition of key enzymes involved in disease pathways. Furthermore, the propanamide side chain can be tailored to optimize pharmacokinetic properties such as bioavailability and tissue distribution.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The compound in question has been synthesized and characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods have confirmed the structural integrity of the molecule and provided insights into its conformational preferences. Additionally, computational modeling has been employed to predict potential binding modes with biological targets.

The pharmacological profile of this compound has been preliminarily assessed through in vitro assays. Initial results indicate that it exhibits significant activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The pyrimido[5,4-b]indole core appears to disrupt microtubule formation and induce apoptosis in cancer cells. Furthermore, the presence of methoxy groups enhances lipophilicity, which is beneficial for crossing biological membranes.

Another area of interest is the potential application of this compound in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The compound's ability to modulate inflammatory cytokine production has been observed in cell-based models. Specifically, it has shown promise in reducing levels of pro-inflammatory markers such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Furthermore, the compound's design aligns with current trends in drug development towards targeted therapies. By incorporating specific functional groups that interact with validated drug targets, this molecule aims to achieve higher efficacy with fewer side effects compared to conventional treatments. The 2,4-dimethoxyphenyl group serves as a key pharmacophore that enhances binding specificity while minimizing off-target effects.

Future directions include exploring the compound's potential in preclinical studies using animal models. These studies will provide valuable data on its pharmacokinetic behavior, toxicity profile, and therapeutic efficacy. Additionally, efforts are underway to optimize synthetic routes for large-scale production while maintaining high purity standards.

The integration of advanced technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will further refine the development process. These approaches allow for rapid identification of lead compounds and optimization of their properties through iterative testing cycles. The compound with CAS no 1105203-75-5 is well-positioned to benefit from these cutting-edge methodologies.

In conclusion,3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(2,4-dimethoxyphenyl)propanamide represents a promising therapeutic agent with significant potential in oncology and inflammation research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further clinical investigation. As research continues to uncover new applications for this class of compounds,the future looks bright for innovative treatments derived from such advanced chemical entities.